Cas no 29777-89-7 (Butanoic acid, 2,2,3-trimethyl-3-nitro-, ethyl ester)

• Product Name: Butanoic acid, 2,2,3-trimethyl-3-nitro-, ethyl ester
• CAS No: 29777-89-7
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 1439377
• PubChem ID: 15869141
• Update Time: 2025-04-20

Butanoic acid, 2,2,3-trimethyl-3-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,2,3-trimethyl-3-nitro-, ethyl ester
• ethyl 2,2,3-trimethyl-3-nitrobutanoate
• 29777-89-7
• SCHEMBL11803604
• DTXSID40579008

• Inchi： 1S/C9H17NO4/c1-6-14-7(11)8(2,3)9(4,5)10(12)13/h6H2,1-5H3
• InChI Key： BXEKYOHNHJBIPR-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)C(C)(C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 203.11581
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44